1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C25H33NO3
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 1-(6-methoxy-2,2,4-trimethyl-3,4-dihydroquinolin-1-yl)-2-(5-methyl-2-propan-2-ylphenoxy)ethanone
• InChI: InChI=1S/C25H33NO3/c1-16(2)20-10-8-17(3)12-23(20)29-15-24(27)26-22-11-9-19(28-7)13-21(22)18(4)14-25(26,5)6/h8-13,16,18H,14-15H2,1-7H3
• InChI Key: LTYFNNANSKSSCS-UHFFFAOYSA-N
• SMILES: CC1CC(N(C2=C1C=C(C=C2)OC)C(=O)COC3=C(C=CC(=C3)C)C(C)C)(C)C

Description

1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, also known as IMPTMQ, is a compound that has gained significant interest in the scientific community due to its potential applications in various fields of research. This compound is a tetrahydroquinoline derivative that possesses unique chemical properties, making it a valuable tool for scientific investigation.

Mechanism of Action

The mechanism of action of 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline involves the formation of a complex between the compound and the metal ion. This complex formation results in a change in the fluorescence properties of 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline, allowing for the detection of the metal ion.
Biochemical and Physiological Effects
1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline has also been studied for its potential biochemical and physiological effects. It has been shown to possess antioxidant properties, making it a potential therapeutic agent for the treatment of oxidative stress-related diseases. Additionally, 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline has been shown to inhibit the growth of cancer cells, making it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in lab experiments is its high selectivity for copper ions. This allows for the accurate detection of copper in biological samples. However, one limitation of using 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is its low solubility in aqueous solutions, which may affect its effectiveness in certain experiments.

Future Directions

There are several potential future directions for the use of 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in scientific research. One area of interest is the development of 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline-based sensors for the detection of copper in environmental samples. Additionally, 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline may be further studied for its potential therapeutic applications in the treatment of oxidative stress-related diseases and cancer. Further optimization of the synthesis method may also lead to the development of more efficient and cost-effective methods for the production of 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline.
Conclusion
In conclusion, 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline is a valuable compound that has gained significant interest in the scientific community due to its potential applications in various fields of research. Its unique chemical properties make it a valuable tool for the detection of metal ions and for potential therapeutic applications. Further research is needed to fully understand the potential of 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline and to develop more efficient methods for its synthesis and application.

Synthesis Methods

The synthesis of 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline involves the reaction of 2-isopropyl-5-methylphenol with acetyl chloride to form 1-(2-isopropyl-5-methylphenoxy)acetone. This intermediate is then reacted with 6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline in the presence of a base to produce 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline. This synthesis method has been optimized and can be carried out on a large scale, making 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline readily available for research purposes.

Scientific Research Applications

1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its use as a fluorescent probe for the detection of metal ions. 1-[(2-Isopropyl-5-methylphenoxy)acetyl]-6-methoxy-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline has been shown to selectively bind to copper ions, making it a valuable tool for the detection of copper in biological samples.